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Compound of Interest

Compound Name: Jak-IN-25

Cat. No.: B10857361 Get Quote

Essential Safety and Handling Guide for Jak-IN-
25
This guide provides crucial safety and logistical information for the handling and disposal of

Jak-IN-25, a potent Janus kinase (JAK) inhibitor. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Jak-IN-25 is a potent inhibitor of TYK2, JAK1, and JAK2.[1][2] While specific toxicity data for

Jak-IN-25 is not readily available, its classification as a potent small molecule and its intended

use in cancer research necessitate stringent handling protocols to minimize exposure.[1][2]

Similar to other cytotoxic compounds and kinase inhibitors, occupational exposure could

present risks, including skin irritation, eye irritation, and potential reproductive toxicity.[3][4]

Therefore, handling should always occur in a designated controlled area.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and respiratory exposure. The following table

summarizes the required PPE for handling Jak-IN-25.
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Task Required Personal Protective Equipment

Handling solid compound (weighing, aliquoting)

Double chemotherapy gloves, disposable gown,

safety goggles with side shields, and an N95

respirator.[5]

Handling solutions (e.g., DMSO)
Double chemotherapy gloves, disposable gown,

and safety goggles with side shields.

Administering to animals
Double chemotherapy gloves, disposable gown,

face shield, and N95 respirator.

Waste Disposal
Double chemotherapy gloves, disposable gown,

and safety goggles.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

All manipulations involving solid Jak-IN-25 must be conducted in a certified chemical fume

hood or a biological safety cabinet to prevent inhalation of the powder.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound.

Before weighing, place a plastic-backed absorbent liner on the work surface to contain any

spills.

Tare the balance with the weigh boat. Carefully add the desired amount of Jak-IN-25 to the

weigh boat using a clean spatula.

After weighing, securely cap the stock container and decontaminate the exterior with a

suitable solvent (e.g., 70% ethanol).

2. Solubilization:

Jak-IN-25 is soluble in DMSO.[1]

Add the appropriate volume of solvent to the vessel containing the weighed compound.

Cap the vessel and vortex or sonicate until the compound is fully dissolved.

Visually inspect the solution to ensure no particulates are present.

3. Storage:

Store solid Jak-IN-25 at -20°C.[2]

For solutions in DMSO, it is recommended to store at -80°C for long-term use and at 4°C for

short-term use (up to two weeks).[6]

Clearly label all vials with the compound name, concentration, date, and solvent.
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Disposal Plan
All waste generated from handling Jak-IN-25 must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables such as gloves, gowns, weigh boats, and

absorbent liners should be collected in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour any

solutions containing Jak-IN-25 down the drain.

Sharps: Contaminated needles and syringes should be disposed of in a designated sharps

container for chemical waste.
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Follow your institution's specific guidelines for the final disposal of hazardous chemical waste.

Emergency Procedures
Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap and copious amounts of water for at least 15

minutes.

Seek medical attention.

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion:

Do not induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.
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In the event of a spill, evacuate the area and prevent others from entering. If the spill is large or

you are not trained to handle it, contact your institution's environmental health and safety

department immediately. For small spills, wear appropriate PPE, cover the spill with an

absorbent material, and clean the area with a suitable decontaminating agent. Collect all

cleanup materials in a sealed hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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